6-(4-Formylphenoxy)nicotinonitrile
Cat. No. B1391733
M. Wt: 224.21 g/mol
InChI Key: PFLGGJSTWOWOQN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:26][S:27]([CH3:28])=[O:29].[CH:1](=[O:2])[c:3]1[cH:4][cH:5][c:6]([O:7][c:8]2[n:9][cH:10][c:11]([C:12]#[N:13])[cH:14][cH:15]2)[cH:16][cH:17]1.[K+:18].[K+:19].[O-:20][C:21]([O-:22])=[O:23].[OH:24][OH:25]>>[CH:1](=[O:2])[c:3]1[cH:4][cH:5][c:6]([O:7][c:8]2[n:9][cH:10][c:11]([C:12]([NH2:13])=[O:20])[cH:14][cH:15]2)[cH:16][cH:17]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CS(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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N#Cc1ccc(Oc2ccc(C=O)cc2)nc1
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Name
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
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[K+]
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Name
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|
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])[O-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
OO
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Outcomes
Product
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Name
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Type
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product
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Smiles
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NC(=O)c1ccc(Oc2ccc(C=O)cc2)nc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
